Cas no 473706-11-5 (4-(4-fluorophenyl)oxane-4-carboxylic acid)

• Product Name: 4-(4-fluorophenyl)oxane-4-carboxylic acid
• CAS No: 473706-11-5
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• MDL: MFCD08144103
• CID: 859291
• PubChem ID: 6484229
• Update Time: 2025-04-19

4-(4-fluorophenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid
• 4-(4-fluorophenyl)oxane-4-carboxylic acid
• 4-(4-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid
• DTXSID40424428
• Z361884270
• STL371920
• AKOS000111880
• CS-0216683
• MFCD08144103
• SCHEMBL166581
• EN300-54507
• BBL025797
• 473706-11-5
• 4-(4-Fluorophenyl)-tetrahydro-2H-pyran-4-carboxylic acid
• CYDQOEWLBCCFJZ-UHFFFAOYSA-N
• 4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylicacid
• YTA70611
• 4-(4-fluorophenyl)-TETRAHYDropyRAN-4-CARBOXYLIC ACID
• AB43545
• FS-2223
• A50552

• MDL： MFCD08144103
• Inchi： 1S/C12H13FO3/c13-10-3-1-9(2-4-10)12(11(14)15)5-7-16-8-6-12/h1-4H,5-8H2,(H,14,15)
• InChI Key： CYDQOEWLBCCFJZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 224.08500
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.95850

4-(4-fluorophenyl)oxane-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT